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Compound of Interest

Compound Name: 2-(4-Methoxyphenyl)azepane

Cat. No.: B071615

For Immediate Implementation: This document outlines essential safety protocols and logistical
procedures for the handling and disposal of 2-(4-Methoxyphenyl)azepane, a crucial resource
for researchers, scientists, and professionals in drug development. Adherence to these
guidelines is paramount to ensure personal safety and environmental protection.

Essential Safety and Handling Protocols

Based on available safety data for 2-(4-Methoxyphenyl)azepane and structurally similar
compounds, a cautious approach is mandatory. While a comprehensive hazard profile is not
fully established, the potential for skin and eye irritation, as well as harm if swallowed,
necessitates the use of appropriate Personal Protective Equipment (PPE).

Personal Protective Equipment (PPE) Requirements:

A multi-layered approach to PPE is required to minimize exposure risk. The following table
summarizes the necessary equipment for handling 2-(4-Methoxyphenyl)azepane.
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PPE Category Specification Rationale

) Chemical-resistant gloves Prevents direct skin contact
Hand Protection o ]
(e.g., nitrile). with the compound.

Safety glasses with side .
Protects eyes from potential

Eye Protection shields or chemical splash
splashes or aerosols.
goggles.
) ) Protects skin and personal
Body Protection A flame-resistant lab coat.

clothing from contamination.

Use in a well-ventilated area. A
respirator may be necessary if
there is a risk of generating o )
Minimizes the risk of
) ) dust or aerosols. Consult your ) ] )
Respiratory Protection o ) inhalation, especially when
institution's Environmental
Health and Safety (EHS)

department for specific

handling powders or solutions.

guidance.

Operational Plan: From Receipt to Disposal

A systematic workflow is critical for the safe management of 2-(4-Methoxyphenyl)azepane
within a laboratory setting.

1. Receiving and Storage:

e Upon receipt, inspect the container for any damage or leaks.

o Wear appropriate PPE, including gloves, when handling the package.

» Store the compound in a cool, dry, and well-ventilated area, away from incompatible
materials.

e The container must be clearly labeled with the full chemical name and any hazard warnings.

2. Handling and Use:
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All handling of 2-(4-Methoxyphenyl)azepane should be conducted within a certified
chemical fume hood to minimize inhalation exposure.

Avoid direct contact with the skin, eyes, and clothing.

Do not eat, drink, or smoke in areas where the chemical is handled or stored.

Wash hands thoroughly with soap and water after handling.

. Spill Management:

In the event of a spill, immediately evacuate and secure the area.

Increase ventilation if it is safe to do so.

Wear the full complement of recommended PPE before attempting cleanup.

Contain the spill using an inert absorbent material such as sand or vermiculite. Do not use
combustible materials like paper towels for initial containment.

Carefully collect the absorbed material and place it in a clearly labeled, sealed container for
hazardous waste.

Decontaminate the spill area with a suitable solvent, followed by a thorough cleaning with
soap and water.

. Disposal Plan:

Under no circumstances should 2-(4-Methoxyphenyl)azepane be disposed of down the
drain or in general waste streams.

All waste containing this compound must be treated as hazardous waste.

Collect waste in a dedicated, leak-proof, and clearly labeled container. The label should
include "Hazardous Waste" and the full chemical name.

Consult your institution's Environmental Health and Safety (EHS) department for specific
protocols on hazardous waste disposal. The preferred method of disposal for similar organic
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compounds is high-temperature incineration by a licensed waste disposal contractor.[1]

Quantitative Data Summary

The following table summarizes key quantitative data for 2-(4-Methoxyphenyl)azepane.

Property Value

CAS Number 168890-46-8
Molecular Formula C13H19NO
Molecular Weight 205.3 g/mol

Experimental Workflow: Chemical Spill Response

The following diagram illustrates the step-by-step procedure for responding to a chemical spill
of 2-(4-Methoxyphenyl)azepane.
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Immediate Actions

Evacuate & Secure Area

l

Alert Others

l

Increase Ventilation (If Safe)

Cleanup Procedure

y
Don Appropriate PPE

l

Contain Spill with Inert Absorbent

l

Collect Absorbed Material into Hazardous Waste Container

l

Decontaminate Spill Area

Final Steps

Dispose of Waste via EHS

Report Incident

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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